BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Toxicological Profile
of 4-(Methylsulfinyl)phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Methylsulfinyl) phenol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 4-
(methylsulfinyl)phenol. A comprehensive toxicological profile is not yet established due to a
notable lack of specific studies on this compound. The information presented herein is intended
for research and informational purposes only.

Introduction

4-(Methylsulfinyl)phenol is a sulfoxide compound that has been identified as a metabolite of
the organophosphate insecticide fensulfothion.[1][2] While the toxicology of the parent
compound, fensulfothion, is well-documented, specific toxicological data for 4-
(methylsulfinyl)phenol is scarce in publicly available literature. This guide aims to provide a
detailed overview of the known information regarding 4-(methylsulfinyl)phenol, including its
chemical identity, its role as a metabolite, the toxicological properties of its parent compound,
and the limited hazard information available for the metabolite itself. The significant data gaps
in the toxicological profile of 4-(methylsulfinyl)phenol are also highlighted.

Chemical Identity
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Property Value
Chemical Name 4-(Methylsulfinyl)phenol
Synonyms 4-(Methylsulphinyl)phenol
CAS Number 14763-64-5
Molecular Formula C7Hs02S
Molecular Weight 156.20 g/mol
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Role as a Metabolite of Fensulfothion

4-(Methylsulfinyl)phenol is a known metabolite of fensulfothion, an organophosphate
insecticide and nematicide.[1][2] The metabolism of fensulfothion is a critical aspect of its
toxicology, as it involves biotransformation to several compounds, some of which are also toxic.

Fensulfothion Metabolism Pathway

The metabolism of fensulfothion in both plants and animals involves oxidation and hydrolysis.
[1][2] One of the initial steps is the oxidation of the thioether group to a sulfoxide, forming
fensulfothion sulfoxide. Subsequent hydrolysis of these organophosphate esters can lead to
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the formation of 4-(methylsulfinyl)phenol. Further oxidation of the sulfoxide to a sulfone can
also occur.

Oxidation Fensulfothlon Sulfone Hydrolysis (4 (Methylsulfonyl)phenol)
. Oxidation
Fensulfothion Fensulfothion Sulfomde
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Caption: Metabolic pathway of Fensulfothion.

Toxicological Data

Direct and detailed toxicological studies on 4-(methylsulfinyl)phenol are largely absent from
the scientific literature. The available information is primarily in the form of general hazard
classifications from safety data sheets (SDS).

Hazard Classification

A safety data sheet for 4-(methylsulfinyl)phenol provides the following GHS hazard
classifications:

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.[3]

o Acute Toxicity, Dermal (Category 4) - H312: Harmful in contact with skin.
o Acute Toxicity, Inhalation (Category 4) - H332: Harmful if inhaled.[3]

o Skin Irritation (Category 2) - H315: Causes skin irritation.[3]

o Eye Irritation (Category 2) - H319: Causes serious eye irritation.[3]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System - H335:
May cause respiratory irritation.[3]
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Note: These classifications are based on general assessments and not on detailed, publicly
available experimental studies.

Quantitative Toxicological Data

A thorough search of available toxicological databases and literature did not yield specific
quantitative data for 4-(methylsulfinyl)phenol, such as:

LDso (Lethal Dose, 50%) values for oral, dermal, or inhalation routes.

NOAEL (No-Observed-Adverse-Effect Level) or LOAEL (Lowest-Observed-Adverse-Effect
Level) from repeated dose studies.

Data on genotoxicity (e.g., Ames test, micronucleus assay).

Carcinogenicity bioassays.

Reproductive or developmental toxicity studies.

Toxicological Profile of the Parent Compound:
Fensulfothion

Given the lack of data for 4-(methylsulfinyl)phenol, understanding the toxicology of the parent
compound, fensulfothion, is crucial for contextualizing its potential hazards. Fensulfothion is a
highly toxic organophosphate.
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Toxicological Endpoint Fensulfothion Data
Acute Oral LDso (rat) 1.5-10.5 mg/kg

Acute Dermal LDso (rat) 3.5 - 30 mg/kg
Mechanism of Action Cholinesterase inhibitor

o Generally considered not mutagenic in standard
Mutagenicity
assays.

Carcinogenicity Not classified as a human carcinogen.

) o No significant evidence of teratogenicity at low
Reproductive/Developmental Toxicity q
oses.

Source:[1][2]

Experimental Protocols

Due to the absence of specific toxicological studies for 4-(methylsulfinyl)phenol, detailed
experimental protocols for this compound cannot be provided. For reference, a general
workflow for assessing the toxicity of a chemical metabolite where direct data is lacking is
presented below.
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Caption: General workflow for toxicity assessment of a chemical metabolite.
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Signaling Pathways and Mechanism of Action

The specific mechanism of action for 4-(methylsulfinyl)phenol has not been elucidated. As a
phenol derivative, it may share some general toxicological properties with other phenols, such
as membrane disruption or uncoupling of oxidative phosphorylation at high concentrations.
However, without experimental data, this remains speculative.

The primary toxicological concern for metabolites of fensulfothion is often related to their ability
to inhibit acetylcholinesterase (AChE). While fensulfothion and its oxygenated metabolites are
known AChE inhibitors, the AChE inhibitory potential of 4-(methylsulfinyl)phenol has not been
reported.

Conclusion and Data Gaps

The toxicological profile of 4-(methylsulfinyl)phenol is largely incomplete. While it is identified
as a metabolite of the insecticide fensulfothion and has general hazard classifications, there is
a significant lack of publicly available, peer-reviewed studies detailing its toxicokinetics and
toxicodynamics.

Key Data Gaps:

Acute Toxicity: No quantitative LDso or LCso data are available.
e Sub-chronic and Chronic Toxicity: No repeated dose toxicity studies have been identified.

» Genotoxicity: There is no information on the mutagenic or clastogenic potential of 4-
(methylsulfinyl)phenol.

» Carcinogenicity: No carcinogenicity bioassays have been performed.

e Reproductive and Developmental Toxicity: The potential effects on reproduction and
development are unknown.

¢ Mechanism of Action: The specific molecular initiating events and adverse outcome
pathways have not been investigated.

Further research, including in silico modeling, in vitro screening, and potentially targeted in vivo
studies, is necessary to adequately characterize the toxicological profile of 4-
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(methylsulfinyl)phenol and to conduct a comprehensive risk assessment. Researchers and
drug development professionals should exercise caution when handling this compound,
adhering to the general hazard classifications provided in its safety data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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